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Jamestown, NY – Benzyltrimethylammonium tribromide (BTMA-Br3) has emerged as a

highly effective and versatile reagent in organic synthesis, acting as both a phase-transfer

catalyst and a solid, stable brominating agent. Its applications span a wide range of reactions,

offering significant advantages in terms of ease of handling, selectivity, and reaction efficiency.

This document provides detailed application notes and experimental protocols for researchers,

scientists, and drug development professionals, summarizing key quantitative data and

outlining methodologies for its use in various synthetic transformations.

Core Applications and Advantages
Benzyltrimethylammonium tribromide is a quaternary ammonium salt that is particularly

valued as a solid alternative to hazardous liquid bromine, enhancing laboratory safety.[1][2] Its

utility as a phase-transfer catalyst facilitates reactions between reactants in immiscible phases,

increasing reaction rates and yields.[3] Key applications include the electrophilic bromination of

aromatic compounds such as phenols, anilines, and aromatic ethers, as well as the α-

bromination of ketones and the bromination of alkenes.[4]

Mechanism of Phase-Transfer Catalysis
The efficacy of BTMA-Br3 as a phase-transfer catalyst stems from the ability of the

benzyltrimethylammonium cation to transport the tribromide anion (or other anions) from an
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aqueous or solid phase into an organic phase where the substrate is dissolved. This transfer

overcomes the insolubility of the reacting species, allowing the reaction to proceed. The

lipophilic nature of the cation facilitates its solubility in the organic solvent, while the positively

charged nitrogen atom can pair with the anionic reactant.
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Dissolve Acetophenone
in Acetic Acid

Add BTMA-Br3

Stir at 90°C for 3h

Cool to Room Temperature

Add Water to Precipitate Product

Filter and Wash with Water

Dry the Product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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